Cas no 111324-41-5 (Pentanetricarboxylic acid)

• Product Name: Pentanetricarboxylic acid
• CAS No: 111324-41-5
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• CID: 1197358
• PubChem ID: 19386814
• Update Time: 2025-04-20

Pentanetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pentanetricarboxylic acid
• pentane-1,1,1-tricarboxylic acid
• DTXSID70598585
• 111324-41-5
• SCHEMBL543959
• pentanetricarboxylic

• Inchi： 1S/C8H12O6/c1-2-3-4-8(5(9)10,6(11)12)7(13)14/h2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： IKIZWKVZMQYKLC-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C(=O)O)CCCC)=O

Computed Properties

• Exact Mass: 204.06336
• Monoisotopic Mass: 204.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9